Cas no 905677-64-7 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide)
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide
- Benzamide, N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichloro-
- SCHEMBL17717136
- N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-2,5-dichlorobenzamide
- 905677-64-7
- N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide
- AB00679144-01
- F2518-0481
- AKOS024656464
-
- Inchi: 1S/C15H8BrCl2N3O2/c16-9-3-1-8(2-4-9)14-20-21-15(23-14)19-13(22)11-7-10(17)5-6-12(11)18/h1-7H,(H,19,21,22)
- InChI Key: QKEMTQVTUSPPOO-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC=C(Br)C=C2)O1)(=O)C1=CC(Cl)=CC=C1Cl
Computed Properties
- Exact Mass: 410.91769g/mol
- Monoisotopic Mass: 410.91769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.700±0.06 g/cm3(Predicted)
- pka: 9.30±0.70(Predicted)
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2518-0481-2μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-5μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-10μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-20μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-1mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-2mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-3mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-4mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-5mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0481-10mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide |
905677-64-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide
Professional Introduction to N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide (CAS No. 905677-64-7)
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide, identified by its CAS number 905677-64-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by a unique structural framework that combines a benzamide moiety with an oxadiazole ring system. The presence of both bromine and chlorine substituents on the aromatic ring further enhances its chemical reactivity, making it a valuable intermediate in the development of novel therapeutic agents.
The structural composition of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide is meticulously designed to optimize its biological activity. The oxadiazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is known for its stability and ability to interact with biological targets. In particular, the 1,3,4-oxadiazole scaffold has been extensively studied for its potential applications in medicinal chemistry due to its ability to modulate various biological pathways. The benzamide group appended to the oxadiazole core introduces additional functionality that can be exploited for drug design purposes.
The substituents on the aromatic ring play a crucial role in determining the pharmacokinetic and pharmacodynamic properties of the compound. The 4-bromophenyl moiety enhances electrophilicity, facilitating further derivatization through nucleophilic substitution reactions. On the other hand, the 2,5-dichlorobenzamide part contributes to lipophilicity and metabolic stability, which are critical factors in drug development. This combination of substituents makes N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide an attractive candidate for synthesizing next-generation pharmaceuticals.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide has been explored as a potential lead compound in several preclinical studies due to its structural features that mimic natural substrates or inhibitors. For instance, its oxadiazole core has been shown to interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.
The bromine atom in the 4-bromophenyl group is particularly noteworthy as it serves as a handle for further chemical modifications. This allows researchers to introduce diverse functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Such transformations have been instrumental in generating libraries of derivatives with tailored biological activities. Additionally, the dichloro-substituted benzamide moiety can undergo nucleophilic aromatic substitution reactions with nucleophiles like amines or thiols to yield new compounds with enhanced pharmacological profiles.
The synthesis of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Starting from commercially available precursors such as 4-bromoaniline and 2,5-dichlorobenzoyl chloride, the compound can be synthesized through condensation reactions followed by cyclization under controlled conditions. The use of palladium catalysts in cross-coupling steps ensures high yields and selectivity.
In terms of biological activity, preliminary studies have indicated that N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide exhibits inhibitory effects on certain enzymatic targets relevant to human health. For example, it has shown promise in inhibiting tyrosine kinases that are overexpressed in cancer cells. Furthermore,its ability to modulate inflammatory pathways has also been observed,making it a potential candidate for treating chronic inflammatory disorders such as rheumatoid arthritis.
The compound's solubility profile and metabolic stability are critical factors that influence its suitability for clinical applications. Solubility studies have revealed that N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yI- The dichloro-substituted benzamide moiety can undergo nucleophilic aromatic substitution reactions with nucleophiles like amines or thiols to yield new compounds with enhanced pharmacological profiles. The synthesis of N-\t\t\t\t\t\t\t\t\t\t\t\t\t\tN-\t\t\tN-\tN-\tN-\tN-\tN-\tN-\ttresistant bacterial infections.\n\n In conclusion,N-The future prospects for N-The future prospects for N-The future prospects for N-The future prospects for N-The future prospects for N-The future prospects for N-The future prospects for N-\t\t\t\t\t\t\t\t\t\t\t
905677-64-7 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2,5-dichlorobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)